Cas no 18678-10-9 (Carbamic acid,(3-bromopropyl)-, ethyl ester (8CI,9CI))

Carbamic acid,(3-bromopropyl)-, ethyl ester (8CI,9CI) structure
18678-10-9 structure
Product Name:Carbamic acid,(3-bromopropyl)-, ethyl ester (8CI,9CI)
CAS No:18678-10-9
MF:C6H12BrNO2
MW:210.068981170654
CID:226439
PubChem ID:313561
Update Time:2025-04-19

Carbamic acid,(3-bromopropyl)-, ethyl ester (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(3-bromopropyl)-, ethyl ester (8CI,9CI)
    • ETHYL (3‐BROMOPROPYL)CARBAMATE
    • ethyl N-(3-bromopropyl)carbamate
    • AC1L7NPK
    • ethyl 3-bromopropylcarbamate
    • NSC228078
    • NSC-228078
    • DTXSID10310526
    • 18678-10-9
    • ETHYL (3-BROMOPROPYL)CARBAMATE
    • Inchi: 1S/C6H12BrNO2/c1-2-10-6(9)8-5-3-4-7/h2-5H2,1H3,(H,8,9)
    • InChI Key: ZPSVOEVGBDDSDQ-UHFFFAOYSA-N
    • SMILES: BrCCCNC(=O)OCC

Computed Properties

  • Exact Mass: 209.00516
  • Monoisotopic Mass: 209.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 97.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.372
  • Boiling Point: 266.4°C at 760 mmHg
  • Flash Point: 114.9°C
  • Refractive Index: 1.473
  • PSA: 38.33
  • LogP: 1.90840
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